Cas no 308298-71-7 (4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid)

• Product Name: 4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid
• CAS No: 308298-71-7
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• CID: 5214248
• Update Time: 2025-11-03

4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid

• Inchi： 1S/C16H11NO4/c18-15(14-9-11-3-1-2-4-13(11)21-14)17-12-7-5-10(6-8-12)16(19)20/h1-9H,(H,17,18)(H,19,20)
• InChI Key： JBUYSARPCXKALO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(C2=CC3=CC=CC=C3O2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid

4-[(1-Benzofuran-2-ylcarbonyl)amino]benzoic Acid: A Comprehensive Overview

The compound 4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid, identified by the CAS number 308298-71-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as Benzofuran-benzoic acid derivative, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The molecular structure of 4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid consists of a benzofuran ring fused with a benzene ring, connected via a carbonyl group to an amino-substituted benzoic acid moiety. This arrangement imparts the molecule with both aromaticity and functional groups that can participate in hydrogen bonding, making it an attractive candidate for bioactive compounds. The benzofuran moiety is known for its ability to act as a scaffold for various pharmacophores, enhancing the molecule's potential for interaction with biological targets.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have provided insights into the molecule's stability, solubility, and reactivity under different conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid exhibits potent inhibitory activity against certain kinases, suggesting its potential as a lead compound in anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the benzofuran and benzoic acid moieties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential as a component in organic light-emitting diodes (OLEDs). These studies highlight the versatility of Benzofuran-benzoic acid derivative across multiple disciplines.

The synthesis of 4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by coupling reactions to introduce the amino group and subsequent oxidation or amidation steps to form the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an analytical standpoint, the compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and infrared (IR) spectroscopy. These analyses have provided detailed information about its conformational geometry, intermolecular interactions, and thermal stability. Such insights are crucial for understanding its behavior in biological systems and optimizing its properties for specific applications.

In terms of biological activity, 4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid has shown promise as an anti-inflammatory agent. Studies conducted on cellular models have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases such as arthritis. Furthermore, preliminary toxicological assessments indicate that the compound exhibits low cytotoxicity at therapeutic concentrations, which is a favorable attribute for drug candidates.

The integration of computational chemistry tools has also played a pivotal role in understanding the behavior of this compound. Molecular docking studies have revealed that it can bind effectively to key protein targets involved in inflammation and cancer progression. These findings have guided further experimental work aimed at optimizing its bioavailability and efficacy.

In conclusion, 4-[(1-benzofuran-2-ylcarbonyl)amino]benzoic acid, with its unique structural features and diverse functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span from drug discovery to materials science, making it a subject of continued interest among scientists worldwide. As research progresses, it is anticipated that this compound will unlock new possibilities for innovative solutions across various industries.